2-Methyl-2-(methylsulfinyl)propanol

• CAS No.: 25841-37-6
• Molecular Formula: C5H12O2S
• Molecular Weight: 136.21 g/mol
• IUPAC Name: 2-methyl-2-methylsulfinylpropan-1-ol
• InChI: InChI=1S/C5H12O2S/c1-5(2,4-6)8(3)7/h6H,4H2,1-3H3
• InChI Key: WMQJISWTXNKOBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)S(=O)C

Description

2-Methyl-2-(methylsulfinyl)propanol is a significant metabolite in the environmental degradation and metabolic pathway of aldicarb, a systemic carbamate pesticide . Research into this compound is primarily valuable in the fields of environmental science, analytical chemistry, and toxicology. It is formed through the subsequent degradation of aldicarb sulfoxide and sulfone oximes in plants . Studies indicate that this compound and its related conjugates can constitute a major portion of the water-soluble metabolites found in crops like potatoes following aldicarb application, providing critical insight into the environmental fate and metabolic breakdown of the parent pesticide . The formation of 2-Methyl-2-(methylsulfinyl)propanol represents a key detoxification step, as the subsequent oximes and alcohols are considered non-toxic compared to the original carbamate compounds . Analysis of this metabolite is essential for monitoring pesticide residue dynamics, understanding plant detoxification mechanisms, and conducting comprehensive environmental risk assessments. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic purposes.

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural or functional similarities with 2-methyl-2-(methylsulfinyl)propanol:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features	Applications
2-Methyl-2-(methylsulfinyl)propanol	C₅H₁₂O₂S	~136 (calculated)	Not explicitly provided	Tertiary alcohol, sulfinyl group	Pesticide intermediate
Aldicarb sulfoxide	C₇H₁₄N₂O₄S	222.26	1646-87-3	Oxime derivative, carbamate linkage	Pesticide standard, toxic metabolite
3-(2-Aminoethylsulfanyl)-2-methylpropanoic acid	C₆H₁₃NO₂S	163.24	80186-81-8	Sulfanyl (-S-), carboxylic acid	Biochemical research
2-Phenyl-2-propanol	C₉H₁₂O	136.19	Not provided	Aromatic alcohol, no sulfur	Industrial solvent, fragrance

Key Observations:

Aldicarb sulfoxide differs by the addition of an O-[(methylamino)carbonyl]oxime group, enhancing its pesticidal activity compared to the base alcohol .

3-(2-Aminoethylsulfanyl)-2-methylpropanoic acid replaces the sulfinyl group with a sulfanyl (-S-) group and introduces a carboxylic acid, altering reactivity and biological applications .

2-Phenyl-2-propanol lacks sulfur but shares a tertiary alcohol structure, highlighting the role of the sulfinyl group in pesticidal activity .